Cas no 3699-76-1 (Phosphonic acid, [2-(diethylamino)-2-oxoethyl]-, diethyl ester)

• Product name: Phosphonic acid, [2-(diethylamino)-2-oxoethyl]-, diethyl ester
• CAS No: 3699-76-1
• MF: C₁₀H₂₂NO₄P
• MW: 251.259744167328
• CID: 1480726

Phosphonic acid, [2-(diethylamino)-2-oxoethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [2-(diethylamino)-2-oxoethyl]-, diethyl ester
• Phosphonic acid, P-[2-(diethylamino)-2-oxoethyl]-, diethyl ester

• Inchi： 1S/C10H22NO4P/c1-5-11(6-2)10(12)9-16(13,14-7-3)15-8-4/h5-9H2,1-4H3
• InChI Key： WBLDKEWTTNXBRQ-UHFFFAOYSA-N
• SMILES： P(CC(N(CC)CC)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 251.12876

Experimental Properties

• Density: 1.0988 g/cm3
• Boiling Point: 106 °C(Press: 0.17 Torr)
• PSA: 55.84
• pka: -0.81±0.70(Predicted)